Cas no 286371-58-2 (Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-)

Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- structure
286371-58-2 structure
Product Name:Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-
CAS No:286371-58-2
MF:C23H17FN2O5
MW:420.389889478683
CID:1435547
PubChem ID:22667134
Update Time:2025-04-20

Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-
    • 4-(3-Fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)quinoline
    • 7-(Benzyloxy)-4-(3-fluoro-4-nitrophenoxy)-6-methoxyquinoline
    • DTXSID601172414
    • SCHEMBL1876626
    • 286371-58-2
    • VBWIXDSYELQNES-UHFFFAOYSA-N
    • Inchi: 1S/C23H17FN2O5/c1-29-22-12-17-19(13-23(22)30-14-15-5-3-2-4-6-15)25-10-9-21(17)31-16-7-8-20(26(27)28)18(24)11-16/h2-13H,14H2,1H3
    • InChI Key: VBWIXDSYELQNES-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(=CC2=1)OC)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 420.11221
  • Monoisotopic Mass: 420.11214981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 83.72
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